Cas no 1260733-50-3 (1-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one)

• Product Name: 1-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one
• CAS No: 1260733-50-3
• MF: C₁₉H₁₅N₃O₂S
• MW: 349.4063
• CID: 5344716
• Update Time: 2025-08-05

1-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]quinolin-4-one
• 1-methyl-3-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
• 1-methyl-3-{3-[4-(methylthio)phenyl]-1,2,4-oxadiazol-5-yl}quinolin-4(1H)-one
• 1-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

• Inchi： 1S/C19H15N3O2S/c1-22-11-15(17(23)14-5-3-4-6-16(14)22)19-20-18(21-24-19)12-7-9-13(25-2)10-8-12/h3-11H,1-2H3
• InChI Key： BFAFBUSXNFUVGH-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C1=NOC(C2=C([H])N(C([H])([H])[H])C3=C([H])C([H])=C([H])C([H])=C3C2=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 533
• XLogP3: 3.8
• Topological Polar Surface Area: 84.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

Introduction to 1-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one and Its Significance in Modern Chemical Biology

1-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one, identified by its CAS number 1260733-50-3, represents a fascinating compound in the realm of chemical biology. This heterocyclic molecule has garnered attention due to its unique structural features and potential applications in pharmaceutical research. The compound’s intricate framework, combining a 1,4-dihydroquinolinone core with a 1,2,4-oxadiazole moiety linked to a methylsulfanylphenyl group, suggests multifaceted interactions that could be exploited for therapeutic purposes.

The 1,4-dihydroquinolinone scaffold is well-known for its presence in various bioactive molecules, including antimalarial and anticancer agents. Its ability to modulate biological pathways makes it a valuable scaffold for drug discovery. In contrast, the 1,2,4-oxadiazole ring is another pharmacophore that has been extensively studied for its antimicrobial and anti-inflammatory properties. The integration of these two moieties in 1-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one could synergistically enhance its pharmacological activity.

The presence of the methylsulfanylphenyl group adds another layer of complexity to the compound’s structure. This substituent is known to influence both the electronic properties and solubility of molecules. In drug design, such functional groups are often strategically incorporated to improve binding affinity or metabolic stability. The specific arrangement of atoms in this compound may contribute to its selectivity for certain biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. By leveraging molecular docking simulations, scientists can explore how 1-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one interacts with biological receptors. These studies have revealed potential binding sites that could be exploited for therapeutic intervention.

One of the most promising areas of research involving this compound is its potential as an inhibitor of kinases—enzymes that play a crucial role in cell signaling pathways. Aberrant kinase activity is implicated in various diseases, including cancer and inflammatory disorders. Preliminary studies suggest that the structural features of 1-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one could make it an effective kinase inhibitor by competing with ATP for binding to the enzyme’s active site.

The methylsulfanylphenyl group in particular has been highlighted as a key determinant of kinase inhibition. This moiety can form hydrogen bonds and hydrophobic interactions with residues on the kinase surface, thereby stabilizing the enzyme-inhibitor complex. Such interactions are critical for achieving high-affinity binding and prolonged inhibition of kinase activity.

In addition to its kinase inhibitory potential, this compound has also shown promise as an antioxidant agent. Reactive oxygen species (ROS) are known to cause cellular damage and contribute to aging and various diseases. Studies indicate that the 1-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one can scavenge ROS by donating electrons or hydrogen atoms. This property makes it a candidate for developing therapies targeting oxidative stress-related conditions.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to form key carbon-carbon bonds in the molecule.

Once synthesized, the characterization of 1-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one involves a range of analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy is essential for confirming the molecular structure and identifying functional groups. Mass spectrometry (MS) provides information about the molecular weight and fragmentation patterns. X-ray crystallography can be used to determine the three-dimensional structure if single crystals are obtained.

The pharmacokinetic properties of this compound are also under investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical considerations in drug development. In vitro assays are used to assess how quickly the compound is absorbed into the bloodstream and how it is metabolized by enzymes like cytochrome P450 (CYP). These studies help predict whether the compound will reach therapeutic levels in vivo and how long it will remain active.

Preclinical studies in cell culture and animal models are conducted to evaluate the safety and efficacy of potential drugs before they are tested in humans. These studies provide valuable insights into how 1-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxydiazol -5 - yl}- 1 , 4 - dihydroquinolin - 4 - one affects biological systems at different doses and durations.

The integration of machine learning algorithms has further accelerated drug discovery efforts by predicting potential drug candidates based on their structural features. These algorithms can analyze large datasets containing known bioactive molecules and identify patterns that correlate with therapeutic activity. By leveraging such computational tools, 1 - methyl - 3 - { 3 - [ 4 - ( methyl sulfanyl ) phenyl ) - 1 , 2 , 4 - ox adia z ol - 5 - yl ) } - 1 , 4 - dihydroqui no lin - 4 - one has been identified as a promising candidate for further exploration.

The future directions for research on this compound include exploring its potential applications in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The ability of this molecule to modulate kinase activity suggests that it might interfere with pathways involved in neurodegeneration. Additionally, its antioxidant properties could make it useful for protecting neurons from oxidative damage caused by these conditions.

In conclusion, * * * * * * * * * * * * * * represents a structurally complex yet potentially highly bioactive molecule with significant implications for pharmaceutical research.* Its unique combination of pharmacophores—*the* *—*makes*it*an*attractive*candidate*for*developing*new*treatments.*Further*research*,including*preclinical*studies*and*clinical*trials,*is*necessary*to*fully*elucidate*its*potential.*However,*the*promise*evident*in*present*samples*suggests*a*bright*future*ahead,*both*facadually,*and*culturally*,for*this*molecule*